Cas no 952479-99-1 (2,5-Difluoro-3-methylbenzoic acid methyl ester)

• Product Name: 2,5-Difluoro-3-methylbenzoic acid methyl ester
• CAS No: 952479-99-1
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 4669138
• PubChem ID: 55264253
• Update Time: 2025-07-18

2,5-Difluoro-3-methylbenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-methylbenzoic acid methyl ester
• methyl 2,5-difluoro-3-methylbenzoate
• Methyl2,5-difluoro-3-methylbenzoate
• CM12682
• A903972

• Inchi： 1S/C9H8F2O2/c1-5-3-6(10)4-7(8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key： PEINXYFJYNQXAU-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC(=CC=1C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 240.5±40.0 ºC (760 Torr),
• Flash Point: 96.5±22.2 ºC,
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,5-Difluoro-3-methylbenzoic acid methyl ester

Introduction to 2,5-Difluoro-3-methylbenzoic acid methyl ester (CAS No. 952479-99-1)

2,5-Difluoro-3-methylbenzoic acid methyl ester (CAS No. 952479-99-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including two fluorine atoms and a methyl group, which confer it with distinct chemical properties and potential applications.

The molecular formula of 2,5-Difluoro-3-methylbenzoic acid methyl ester is C₁₀H₈F₂O₂, and its molecular weight is approximately 198.16 g/mol. The presence of the fluorine atoms imparts enhanced stability and reactivity to the molecule, making it a valuable intermediate in various synthetic pathways. The methyl ester functionality further adds to its utility in esterification and transesterification reactions.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and wide-ranging applications. Fluorine atoms can significantly alter the electronic and steric properties of organic molecules, leading to improved pharmacological profiles, enhanced solubility, and increased metabolic stability. These characteristics make 2,5-Difluoro-3-methylbenzoic acid methyl ester an attractive candidate for drug discovery and development.

2,5-Difluoro-3-methylbenzoic acid methyl ester has been extensively studied in the context of medicinal chemistry. Research has shown that fluorinated benzoic acid derivatives can exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the potential of fluorinated benzoic acid derivatives as inhibitors of specific enzymes involved in cancer progression. The study demonstrated that these compounds could effectively inhibit the activity of key enzymes such as protein kinases and histone deacetylases (HDACs), thereby offering promising therapeutic avenues.

Beyond its medicinal applications, 2,5-Difluoro-3-methylbenzoic acid methyl ester has also found use in materials science. Fluorinated compounds are known for their low surface energy and hydrophobicity, making them suitable for applications in surface coatings, lubricants, and polymer additives. The unique combination of fluorine atoms and the benzoic acid structure in this compound allows for the development of advanced materials with enhanced performance characteristics.

In terms of synthetic methods, 2,5-Difluoro-3-methylbenzoic acid methyl ester can be synthesized through various routes. One common approach involves the reaction of 2,5-difluoro-3-methylbenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method provides high yields and purity levels, making it suitable for large-scale production.

The physical properties of 2,5-Difluoro-3-methylbenzoic acid methyl ester, such as its melting point (60-62°C) and boiling point (180°C at 0.1 mmHg), are well-documented in the literature. These properties are crucial for its handling and storage in laboratory settings. Additionally, the compound is soluble in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions.

Safety considerations are an important aspect when working with any chemical compound. While 2,5-Difluoro-3-methylbenzoic acid methyl ester is not classified as a hazardous material under current regulations, it is advisable to handle it with standard laboratory precautions to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following proper waste disposal procedures.

In conclusion, 2,5-Difluoro-3-methylbenzoic acid methyl ester (CAS No. 952479-99-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it a valuable intermediate in organic synthesis and a promising candidate for drug discovery and materials science applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in modern chemistry.